Cas no 70288-61-8 (Methyl 2-bromohexanoate,Methyl 2-bromocaproate)

• Product Name: Methyl 2-bromohexanoate,Methyl 2-bromocaproate
• CAS No: 70288-61-8
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 819971
• PubChem ID: 95578
• Update Time: 2025-04-19

Methyl 2-bromohexanoate,Methyl 2-bromocaproate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromohexanoate,Methyl 2-bromocaproate
• AC1LBLEN
• AG-J-56694
• CTK0A4407
• Cyclododecanecarboxylic acid, methyl ester
• L(-)-2-bromo-caproic acid
• methyl ester of
• Methylcyclododecancarboxylat
• Methylester der Cyclododecan-carbonsaeure
• Methylester der L(-)-2-Brom-capronsaeure
• SureCN7119913
• the
• FT-0628442
• YGLPDRIMFIXNBI-UHFFFAOYSA-N
• A830187
• AMY21797
• NS00020837
• W-105624
• AKOS015917714
• DTXSID9052715
• METHYL2-BROMOHEXANOATE
• EINECS 226-643-9
• methyl bromohexanoate
• 4554-19-2
• 5445-19-2
• Methyl 2-bromohexanoate, >=99.0% (GC)
• A826842
• CS-M2020
• NSC-21976
• 2-Bromohexanoicacidmethylester
• BR1274
• 2-BROMOHEXANOIC ACID METHYL ESTER
• methyl alpha-bromo hexanoate
• AS-12642
• FT-0628441
• NSC21976
• M2378
• Methyl 2-bromohexanoate
• Methyl 2-bromocaproate
• 70288-61-8
• methyl-2-bromohexanoate
• SCHEMBL873757
• SY052225
• NSC 21976
• 2-bromo-hexanoic acid methyl ester
• F20310
• Hexanoic acid, 2-bromo-, methyl ester
• methyl 2-bromanylhexanoate
• MFCD00045038
• EN300-66711

• Inchi： 1S/C7H13BrO2/c1-3-4-5-6(8)7(9)10-2/h6H,3-5H2,1-2H3
• InChI Key： YGLPDRIMFIXNBI-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)CCCC

Computed Properties

• Exact Mass: 208.00989g/mol
• Monoisotopic Mass: 208.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.289 g/mL at 20 °C(lit.)
• Refractive Index: n20/D 1.455

Methyl 2-bromohexanoate,Methyl 2-bromocaproate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：19
• Hazardous Material Identification：
• Risk Phrases：36/37/38